2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 4-(N,N-dimethylsulfamoyl)benzoate

• IUPAC Name: 2-(1,3-dioxo-6-piperidin-1-ylbenzo[de]isoquinolin-2-yl)ethyl 4-(dimethylsulfamoyl)benzoate
• InChI: InChI=1S/C28H29N3O6S/c1-29(2)38(35,36)20-11-9-19(10-12-20)28(34)37-18-17-31-26(32)22-8-6-7-21-24(30-15-4-3-5-16-30)14-13-23(25(21)22)27(31)33/h6-14H,3-5,15-18H2,1-2H3
• InChI Key: OOWQXLVGQATQNH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCCN2C(=O)C3=C4C(=C(C=C3)N5CCCCC5)C=CC=C4C2=O
• Molecular Formula: C28H29N3O6S
• Molecular Weight: 535.6 g/mol
• CAS No.: 328271-26-7

Description

2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 4-(N,N-dimethylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C28H29N3O6S and its molecular weight is 535.62. The purity is usually 95%.
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Scientific Research Applications

Polymerizable Visible Light Initiators

In the realm of polymer science, a study by Yang et al. (2018) explores the application of acrylated naphthalimide one-component visible light initiators, which include derivatives of 2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl. These compounds have been synthesized and analyzed for their photopolymerization behavior and stability in cured films, demonstrating good performance and high migration stability (Yang et al., 2018).

Anticancer Agents Targeting Topoisomerase I

In the field of medicinal chemistry, Ruchelman et al. (2004) identified compounds, including derivatives of 2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl, as novel anticancer agents targeting topoisomerase I. These compounds have shown potent cytotoxic activity and have been evaluated for their effect on topoisomerase I-targeting activity and cytotoxicity (Ruchelman et al., 2004).

Synthesis of Complex Chemical Structures

Paronikyan et al. (2016) focused on the synthesis of complex chemical structures involving 2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl. Their research includes the synthesis of pyrimidines and thieno[2,3-c]isoquinolines, contributing to the development of novel organic compounds (Paronikyan et al., 2016).

FRET Probe for Ratiometric Detection of Ions

Adhikari et al. (2019) developed a fluorescence resonance energy transfer (FRET) probe using 2-(1,3-dioxo-6-(piperidin-1-yl)-1H-benzo[de]isoquinolin-2(3H)-yl)acetaldehyde for ratiometric detection of Cr3+ ions in living cells. This probe offers high FRET efficiency and sensitivity, enhancing the imaging of intracellular Cr3+ (Adhikari et al., 2019).

Mechanism of Action

Target of Action

Related compounds such as 2-piperidinone are known to be involved in the formation of polyamides like nylon 5 . Another compound, 2-(2,6-dioxopiperidin-3-yl)-4-fluoroisoindoline-1,3-dione, is used as a ligand for E3 ligase in PROTAC production .

Mode of Action

It is suggested that it allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions . It is also amenable for linker attachment via reductive amination .

Biochemical Pathways

Related compounds have been shown to be involved in protein degradation pathways .

Result of Action

Related compounds have been shown to suppress indoleamine pyrrole-2,3-dioxygenase-1 activities in in vitro experiments .